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Compound of Interest

Compound Name: NRX-252114

Cat. No.: B11928317 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of investigational compounds like NRX-252114 are paramount to ensuring a secure

and compliant laboratory environment. This guide provides essential procedural information for

the proper disposal of NRX-252114, a potent molecular glue degrader. Adherence to these

guidelines, in conjunction with your institution's specific safety protocols, is critical for

minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves (such as nitrile

or neoprene), and a laboratory coat. All handling and preparation of NRX-252114 waste should

be conducted within a certified chemical fume hood to prevent inhalation of any aerosols or

dust.

Key Chemical and Safety Data for NRX-252114
The following table summarizes essential data for NRX-252114, which informs its safe handling

and disposal procedures.
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Property Value Citation

Molecular Formula C₂₂H₁₂Cl₂F₃N₃O₂S

Molecular Weight 510.31 g/mol

Appearance White solid [1]

Solubility
Soluble to 100 mM in DMSO

and to 10 mM in ethanol.

Storage Store at -20°C

Biological Activity

Molecular glue degrader that

induces ubiquitination and

degradation of mutant β-

catenin.

Step-by-Step Disposal Protocol for NRX-252114
NRX-252114 waste should be treated as hazardous chemical waste. Under no circumstances

should it be disposed of down the drain or in regular solid waste bins.

Waste Identification and Segregation:

Identify all waste streams containing NRX-252114. This includes:

Unused or expired pure compound.

Solutions in solvents such as DMSO or ethanol.

Contaminated labware (e.g., pipette tips, vials, flasks, and plates).

Contaminated PPE (e.g., gloves, disposable lab coats).

Segregate NRX-252114 waste from other chemical waste streams to prevent potential

hazardous reactions. Consult your institution's chemical hygiene plan for specific

segregation requirements.

Waste Collection and Containerization:
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Solid Waste: Collect pure NRX-252114 powder, contaminated labware, and PPE in a

dedicated, clearly labeled hazardous waste container. The container should be a robust,

sealable plastic bag or drum.

Liquid Waste: Collect solutions of NRX-252114 in a designated, leak-proof, and shatter-

resistant container. Ensure the container material is compatible with the solvent used (e.g.,

a polyethylene container for DMSO or ethanol solutions). Do not overfill waste containers;

leave at least 10% headspace to allow for expansion.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "NRX-252114," the solvent(s) present, and the approximate concentration

and volume. Affix the appropriate hazard symbols as required by your institution and local

regulations.

Waste Storage:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from general laboratory traffic.

Ensure secondary containment is in place to capture any potential leaks or spills.

Waste Disposal Request:

Once the waste container is ready for disposal, follow your institution's established

procedures for hazardous waste pickup. This typically involves submitting a request to

your Environmental Health and Safety (EHS) department.

Do not attempt to transport hazardous waste off-site yourself.

Logical Workflow for NRX-252114 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NRX-252114 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b11928317?utm_src=pdf-body
https://www.benchchem.com/product/b11928317?utm_src=pdf-body
https://www.benchchem.com/product/b11928317?utm_src=pdf-body
https://www.benchchem.com/product/b11928317?utm_src=pdf-body
https://www.benchchem.com/product/b11928317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation & Identification

Segregation & Containerization

Storage & Disposal

NRX-252114 Waste Generated

Identify Waste Type

Solid Waste?

Collect in Labeled
Solid Hazardous Waste Container

Yes

Collect in Labeled
Liquid Hazardous Waste Container

No (Liquid)

Store in Designated
Secure Area with

Secondary Containment

Request EHS Pickup

Proper Disposal by EHS

Click to download full resolution via product page

Fig. 1: NRX-252114 Disposal Workflow
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Signaling Pathway of NRX-252114 Action
To provide a comprehensive understanding of the compound being handled, the diagram below

illustrates the biological mechanism of action of NRX-252114 as a molecular glue degrader.
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Fig. 2: Mechanism of Action of NRX-252114

By adhering to these disposal procedures and understanding the nature of NRX-252114,

laboratory professionals can maintain a high standard of safety and environmental
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responsibility. Always prioritize your institution's specific guidelines and consult with your EHS

department for any clarifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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